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Introduction

Chrome orange, a basic lead chromate (Pb20Cr0Qa4), was a popular pigment in the 19th and
early 20th centuries, prized for its vibrant orange hue.[1] The identification of this pigment in
artworks is crucial for art historical research, authentication, and conservation, as lead-based
pigments can exhibit degradation and darkening over time. Raman spectroscopy is a powerful,
non-destructive analytical technique ideally suited for the in-situ identification of pigments in
valuable and delicate works of art.[2][3] This application note provides a detailed protocol for
the identification of Chrome Orange in artworks using Raman spectroscopy.

Principle of Raman Spectroscopy for Pigment
Identification

Raman spectroscopy involves illuminating a sample with a monochromatic laser source. The
laser light interacts with the molecules of the sample, causing vibrational transitions. While
most of the scattered light has the same frequency as the incident laser light (Rayleigh
scattering), a small fraction is scattered at a different frequency (Raman scattering). The
difference in frequency, known as the Raman shift, is characteristic of the specific molecular
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bonds and crystal structure of the material. By analyzing the Raman spectrum, a unique
"molecular fingerprint” of the pigment can be obtained, allowing for its unambiguous
identification.[2][3]

Advantages of Raman Spectroscopy for Art
Analysis

¢ Non-destructive and Non-invasive: Analysis can be performed directly on the artwork without
the need for sampling.[2][3]

« High Specificity: Provides a unique spectral fingerprint for different pigments, enabling clear
identification.

o High Spatial Resolution: Allows for the analysis of individual pigment grains, which is crucial
for studying complex paint mixtures.

o Versatility: Can be used to identify a wide range of organic and inorganic pigments.[3]

Data Presentation: Characteristic Raman Peaks of
Orange Pigments

The following table summarizes the characteristic Raman peaks for Chrome Orange and other
common orange pigments found in art, allowing for their differentiation.

Major Characteristic

Pigment Name Chemical Formula
Raman Peaks (cm~—*)
~324, 342, 355, 380, 825,
Chrome Orange Pb20CrOa4
846[4]
o ~120, 150, 224, 312, 390,
Minium (Red Lead) Pb30a4
548[5]
Realgar As4Sa ~184, 195, 221, 254, 344
Cadmium Orange CdS/Cdse ~300 (broad), ~600 (broad)[6]
Molybdate Orange Pb(Cr,S,M0)Oa4 ~824, 1179[7]
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Note: The exact peak positions may vary slightly depending on the specific composition of the
pigment, the presence of impurities, and the instrument used for analysis.

Experimental Protocol: In-Situ Identification of
Chrome Orange

This protocol outlines the steps for the non-destructive identification of Chrome Orange in a

work of art using a portable Raman spectrometer.
1. Instrumentation and Safety Precautions

 Instrumentation: A portable Raman spectrometer equipped with multiple excitation laser
wavelengths (e.g., 532 nm, 785 nm) is recommended. The use of different lasers helps to
mitigate fluorescence, which can obscure the Raman signal.[3] A microscope objective or a
fiber optic probe allows for precise targeting of the analysis area.

o Safety:
o Never look directly into the laser beam.

o Always wear appropriate laser safety goggles corresponding to the laser wavelength in
use.

o Ensure that the laser power is set to the lowest possible level required to obtain a good
quality spectrum to avoid any potential damage to the artwork.

2. Instrument Setup and Calibration

e Power On and Stabilize: Turn on the spectrometer and laser source and allow them to
stabilize according to the manufacturer's instructions. This typically takes 15-30 minutes.

o Wavelength Selection: Start with a lower energy laser, such as a 785 nm laser, to minimize
the risk of fluorescence. If the fluorescence is still too high, a longer wavelength laser (e.g.,
852 nm or 1064 nm) might be necessary. If the signal-to-noise ratio is poor with the 785 nm
laser, a shorter wavelength laser (e.g., 532 nm) can be tested cautiously, as it may induce
fluorescence but can also provide a stronger Raman signal for some pigments.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12721388/docs?utm_src=pdf-body#application-note-identification-of-chrome-orange-in-art-using-raman-spectroscopy
https://www.benchchem.com/product/b12721388/docs?utm_src=pdf-body#application-note-identification-of-chrome-orange-in-art-using-raman-spectroscopy
https://www.jasco-global.com/solutions/evaluation-of-pigment-in-art-by-raman-spectroscopy/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12721388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Calibration: Calibrate the spectrometer using a standard reference material with known
Raman peaks (e.g., a silicon wafer, polystyrene). This ensures the accuracy of the measured
Raman shifts.

. Sample Analysis

Positioning: Carefully position the artwork so that the area of interest is accessible to the
Raman probe or microscope objective. Ensure the artwork is stable and secure.

Focusing: Using the instrument's targeting system (e.g., a camera), focus the laser spot on
the specific orange-colored area to be analyzed. The spot size is typically in the micrometer
range, allowing for the analysis of individual pigment grains.

Acquisition Parameters:

o Laser Power: Start with a low laser power (e.g., <5 mW) and gradually increase if
necessary. The goal is to use the minimum power required to obtain a spectrum with a
good signal-to-noise ratio.

o Integration Time: Begin with a short integration time (e.g., 1-5 seconds).
o Accumulations: Start with a small number of accumulations (e.g., 2-5).

Spectrum Acquisition: Acquire the Raman spectrum. If the spectrum is noisy, increase the
integration time and/or the number of accumulations. If the background shows a broad,
intense signal (fluorescence), try adjusting the focus or moving to a slightly different spot. If
fluorescence persists, switch to a longer wavelength laser.

. Data Processing and Interpretation

Background Subtraction: If fluorescence is present, use the spectrometer's software to
perform a baseline correction or background subtraction to isolate the Raman peaks.

Peak Identification: Identify the positions of the major Raman peaks in the acquired
spectrum.
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o Database Comparison: Compare the identified peak positions with the data in the reference
table above and/or with a spectral library of artists' pigments. A close match of the major
peaks to those of Chrome Orange confirms its presence.

Mandatory Visualization
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Workflow for the Identification of Chrome Orange in Art
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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